molecular formula C13H14F3NO2 B6269188 ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate CAS No. 2576582-18-6

ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate

Cat. No. B6269188
CAS RN: 2576582-18-6
M. Wt: 273.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate (EBT) is an organic compound that belongs to the group of compounds known as organofluorines. It is a colorless liquid with a low boiling point and a sweet smell. EBT has a wide range of applications in various fields, such as organic synthesis, pharmaceuticals, and analytical chemistry. In addition, EBT has been studied for its potential as a therapeutic agent for treating a variety of diseases.

Scientific Research Applications

Ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate has been used in a variety of scientific research applications, including organic synthesis, pharmaceuticals, and analytical chemistry. In organic synthesis, ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate can be used as a reagent for the preparation of various compounds, such as amines, amides, and esters. In pharmaceuticals, it has been used as a starting material in the synthesis of various drugs, such as antifungal and anti-inflammatory agents. In analytical chemistry, ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate has been used as a reagent to detect and quantify various compounds, such as amino acids, carbohydrates, and proteins.

Mechanism of Action

The mechanism of action of ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate is not completely understood. However, it is believed that ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate may act as an inhibitor of certain enzymes involved in the metabolism of drugs and other compounds. It has also been suggested that ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate may act as an antioxidant and may have anti-inflammatory effects.
Biochemical and Physiological Effects
ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate has been studied for its potential as a therapeutic agent for treating a variety of diseases. It has been reported to possess anti-inflammatory and antioxidant properties, as well as the ability to inhibit certain enzymes involved in the metabolism of drugs and other compounds. In addition, ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate has been found to possess anti-tumor and anti-viral effects.

Advantages and Limitations for Lab Experiments

Ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate is a relatively safe compound to work with in the laboratory. It is non-toxic and does not pose any health risks when handled properly. However, ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate is a relatively volatile compound and should be handled with care to avoid spills and inhalation of the fumes. In addition, ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate is a highly flammable liquid and should be stored away from any sources of ignition.

Future Directions

The potential applications of ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate are vast and there are many areas of research that can be explored. These include further studies into the mechanism of action of ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate, its potential as a therapeutic agent for treating a variety of diseases, and its use in organic synthesis, pharmaceuticals, and analytical chemistry. In addition, further research into the safety of ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate should be conducted to ensure its safe use in laboratory experiments.

Synthesis Methods

Ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate can be synthesized from the reaction of benzylamine and trifluoroacetic acid in the presence of a base. The reaction is carried out in an anhydrous solvent such as ethyl acetate or acetonitrile. The reaction mixture is then heated to reflux for several hours and the product is isolated by distillation.

properties

{ "Design of the Synthesis Pathway": "The synthesis of ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "Benzylamine", "1,1,1-trifluoro-4-chloro-3-buten-2-one", "Sodium ethoxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with benzylamine in ethanol to form ethyl 3-benzylamino-3-oxobutanoate.", "Step 2: 1,1,1-trifluoro-4-chloro-3-buten-2-one is reacted with sodium ethoxide in ethanol to form ethyl 3-chloro-4,4,4-trifluorobut-2-enoate.", "Step 3: Ethyl 3-benzylamino-3-oxobutanoate and ethyl 3-chloro-4,4,4-trifluorobut-2-enoate are reacted together in ethanol with the addition of hydrochloric acid to form ethyl 3-(benzylamino)-4,4,4-trifluorobut-2-enoate.", "Step 4: The product is isolated and purified by treatment with sodium bicarbonate and water." ] }

CAS RN

2576582-18-6

Molecular Formula

C13H14F3NO2

Molecular Weight

273.3

Purity

91

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.